5-fluoro-2-[4-(1-methyl-1H-imidazole-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-2-[4-(1-methylimidazole-4-carbonyl)piperazin-1-yl]-4-propan-2-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H21FN6O2/c1-10(2)13-12(17)14(24)20-16(19-13)23-6-4-22(5-7-23)15(25)11-8-21(3)9-18-11/h8-10H,4-7H2,1-3H3,(H,19,20,24)
• InChI Key: OYSGWRWXDSLMSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=O)NC(=N1)N2CCN(CC2)C(=O)C3=CN(C=N3)C)F
• Molecular Formula: C16H21FN6O2
• Molecular Weight: 348.38 g/mol
• CAS No.: 2548994-83-6

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Synthesis Analysis

Imidazole synthesis can be achieved through various methods. For instance, starting from 1,2-diketones and urotropine in the presence of ammonium acetate, a simple and efficient solventless microwave-assisted method enabled the synthesis of 4,5-disubstituted imidazoles. Another method involves a NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds can undergo various chemical reactions. For example, a ketone oxidation, employing catalytic HBr and DMSO, followed by imidazole condensation with aldehydes provides 2,4 (5)-disubstituted imidazoles in good yields. A ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines provides multisubstituted imidazoles in good yields under mild reaction conditions.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole compounds can vary depending on their specific structure and the biological target. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole compounds can vary depending on their specific structure. Some imidazole derivatives are commercially available drugs in the market such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Future Directions

The future directions in the field of imidazole compounds could involve the development of new drugs that overcome the AMR problems. There is a great importance of heterocyclic ring-containing drugs.